Cas no 2172266-63-4 (5-(2-hydroxyhex-5-yn-1-yl)aminofuran-2-carboxylic acid)

• Product Name: 5-(2-hydroxyhex-5-yn-1-yl)aminofuran-2-carboxylic acid
• CAS No: 2172266-63-4
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 6034664
• PubChem ID: 165506351
• Update Time: 2025-06-14

5-(2-hydroxyhex-5-yn-1-yl)aminofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-hydroxyhex-5-yn-1-yl)aminofuran-2-carboxylic acid
• 2172266-63-4
• EN300-1449876
• 5-[(2-hydroxyhex-5-yn-1-yl)amino]furan-2-carboxylic acid

• Inchi： 1S/C11H13NO4/c1-2-3-4-8(13)7-12-10-6-5-9(16-10)11(14)15/h1,5-6,8,12-13H,3-4,7H2,(H,14,15)
• InChI Key： PCIIKKHKHHMBGH-UHFFFAOYSA-N
• SMILES： OC(CCC#C)CNC1=CC=C(C(=O)O)O1

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 82.7Ų

Additional information on 5-(2-hydroxyhex-5-yn-1-yl)aminofuran-2-carboxylic acid

Comprehensive Analysis of 5-(2-hydroxyhex-5-yn-1-yl)aminofuran-2-carboxylic acid (CAS No. 2172266-63-4)

The compound 5-(2-hydroxyhex-5-yn-1-yl)aminofuran-2-carboxylic acid (CAS No. 2172266-63-4) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This furan-based carboxylic acid derivative features a unique hydroxyhexynyl side chain, which contributes to its distinct chemical properties and potential biological activities. Researchers are particularly interested in its structural motifs, as they resemble key intermediates in the synthesis of bioactive compounds targeting inflammation and metabolic disorders.

In recent years, the demand for innovative heterocyclic compounds like 5-(2-hydroxyhex-5-yn-1-yl)aminofuran-2-carboxylic acid has surged due to their versatility in drug discovery. The presence of both hydroxyl and alkyne functional groups in its structure enables selective modifications, making it a valuable scaffold for click chemistry applications. This aligns with the growing trend of bioorthogonal chemistry in developing targeted therapies, a topic frequently searched in academic and industrial circles.

The furan-carboxylic acid core of this compound is structurally analogous to natural products found in plant-derived metabolites, which explains its potential as a lead compound for nutraceutical development. Current studies explore its role in modulating enzyme inhibition, particularly in pathways related to oxidative stress—a hot topic in anti-aging research. Users searching for "antioxidant furan derivatives" or "synthetic strategies for functionalized furans" will find this molecule highly relevant.

From a synthetic chemistry perspective, CAS No. 2172266-63-4 exemplifies the convergence of green chemistry principles and atom economy. Its synthesis often involves catalytic methods that minimize waste, addressing the pharmaceutical industry’s push toward sustainable manufacturing—a frequently queried subject in AI-driven literature searches. The compound’s solubility profile and stability under physiological conditions further enhance its appeal for formulation scientists.

Ongoing research highlights the potential of 5-(2-hydroxyhex-5-yn-1-yl)aminofuran-2-carboxylic acid in prodrug design, where its hydroxyl group serves as a conjugation site for controlled drug release. This application resonates with trending searches on "smart drug delivery systems 2024" and "bioconjugation techniques." Additionally, its metal-chelating properties are being investigated for diagnostic imaging, linking it to popular queries about molecular probes in precision medicine.

In analytical chemistry, advanced techniques like LC-MS and NMR spectroscopy are critical for characterizing this compound’s purity and stereochemistry—keywords often associated with quality control protocols in regulatory submissions. The rise of AI-assisted retrosynthesis tools has also brought attention to such molecules, as users increasingly search for "AI in organic synthesis optimization."

As the scientific community prioritizes structure-activity relationship (SAR) studies, 2172266-63-4 serves as a model for understanding how substituent effects influence pharmacological profiles. Its hydrogen-bonding capacity and logP values are frequently analyzed in computational chemistry forums, reflecting broader interests in in silico drug design methodologies.

In conclusion, 5-(2-hydroxyhex-5-yn-1-yl)aminofuran-2-carboxylic acid represents a nexus of interdisciplinary research, bridging medicinal chemistry, materials science, and biotechnology. Its multifaceted applications—from therapeutic development to diagnostic tools—ensure its continued relevance in both academic publications and patent landscapes, making it a compound of enduring scientific and commercial interest.